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Compound of Interest

Compound Name: Erdosteine-13C4

Cat. No.: B12432074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Erdosteine-13C4, a stable isotope-

labeled derivative of the mucolytic agent Erdosteine. This document details its chemical

structure, the precise positions of its isotopic labels, relevant quantitative data, and outlines key

experimental protocols for its synthesis and analysis.

Chemical Structure and Isotopic Labeling
Erdosteine-13C4 is chemically designated as 2-[2-oxo-2---INVALID-LINK--ethyl]sulfanylacetic

acid. The molecular formula is C₄¹³C₄H₁₁NO₄S₂. The carbon-13 isotopes are strategically

placed on the backbone of the molecule, providing a stable internal standard for

pharmacokinetic and metabolic studies.

The Simplified Molecular-Input Line-Entry System (SMILES) representation for Erdosteine-
13C4 is O=--INVALID-LINK--[13CH2]S[13CH2]--INVALID-LINK--=O[1]. This notation explicitly

indicates that the four carbon-13 atoms are located on the carboxylic acid and the adjacent

methylene group of the acetic acid moiety, as well as on the carbonyl and adjacent methylene

group of the N-acetyl moiety.
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Generalized Synthesis of Erdosteine-13C4

¹³C-Labeled
Starting Materials

Activation of
Thiodiglycolic Acid-¹³C₂

Step 1 Condensation with
Homocysteine Thiolactone-¹³C₂

Step 2
Purification

Step 3
Erdosteine-¹³C₄

Step 4
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Typical UPLC-MS/MS Analytical Workflow

Sample Preparation
(e.g., protein precipitation, SPE)

UPLC Separation
(C18 column)

MS/MS Detection
(ESI+, MRM)

Quantification
(using Erdosteine-¹³C₄ as internal standard)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12432074?utm_src=pdf-body-img
https://www.benchchem.com/product/b12432074?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/erdosteine-13c4.html
https://www.benchchem.com/product/b12432074#erdosteine-13c4-chemical-structure-and-isotopic-labeling-position
https://www.benchchem.com/product/b12432074#erdosteine-13c4-chemical-structure-and-isotopic-labeling-position
https://www.benchchem.com/product/b12432074#erdosteine-13c4-chemical-structure-and-isotopic-labeling-position
https://www.benchchem.com/product/b12432074#erdosteine-13c4-chemical-structure-and-isotopic-labeling-position
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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